Cas no 1785063-20-8 (1-[2-(Thiolan-2-yl)ethyl]cyclopropan-1-amine)

• Product Name: 1-[2-(Thiolan-2-yl)ethyl]cyclopropan-1-amine
• CAS No: 1785063-20-8
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 6138209
• PubChem ID: 84654222
• Update Time: 2025-06-12

1-[2-(Thiolan-2-yl)ethyl]cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(thiolan-2-yl)ethyl]cyclopropan-1-amine
• EN300-1777909
• 1785063-20-8
• 1-[2-(Thiolan-2-yl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C9H17NS/c10-9(5-6-9)4-3-8-2-1-7-11-8/h8H,1-7,10H2
• InChI Key： FEMKIHZLDPMECT-UHFFFAOYSA-N
• SMILES： S1CCCC1CCC1(CC1)N

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-[2-(Thiolan-2-yl)ethyl]cyclopropan-1-amine

Introduction to 1-[2-(Thiolan-2-yl)ethyl)cyclopropan-1-amine (CAS No. 1785063-20-8) and Its Emerging Applications in Chemical Biology

1-[2-(Thiolan-2-yl)ethyl)cyclopropan-1-amine, identified by the CAS number 1785063-20-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct molecular architecture and potential biological activities. This compound belongs to a class of cyclic amines featuring a thiolane moiety, which is a five-membered heterocyclic ring containing sulfur and two carbon atoms. The presence of both thiol and amine functional groups in the molecule imparts versatile reactivity, making it a valuable scaffold for drug discovery and molecular recognition applications.

The thiolan-2-yl substituent in the compound’s name is particularly noteworthy, as it introduces a sulfur-rich environment that can engage in various biochemical interactions. Sulfur-containing heterocycles are well-documented for their role in modulating enzyme activity, protein-protein interactions, and cellular signaling pathways. In particular, the thiol group (-SH) is known for its ability to participate in disulfide bond formation, which is crucial for maintaining the tertiary structure of many proteins. This property makes 1-[2-(Thiolan-2-yl)ethyl)cyclopropan-1-amine a promising candidate for developing molecules that can interact with biological targets involving cysteine residues.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and mechanisms of action of such compounds more efficiently. The cyclopropan-1-amine core of the molecule introduces rigidity, which can be exploited to optimize binding interactions with biological targets. This structural feature is particularly relevant in the design of small-molecule inhibitors, where precise spatial orientation of functional groups is critical for efficacy. Studies have shown that cyclic amines can exhibit high selectivity for certain enzymes or receptors, making them attractive candidates for therapeutic intervention.

In the realm of drug discovery, 1-[2-(Thiolan-2-yl)ethyl)cyclopropan-1-amine has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The compound’s dual functionality allows for facile derivatization, enabling the creation of libraries of analogs with tailored properties. For instance, modifications at the thiol group can introduce additional reactive sites for conjugation with other biomolecules, while the amine functionality can serve as a linker or pharmacophore in drug design strategies.

One of the most exciting applications of this compound lies in its potential use as a chelating agent or ligand in metal-based therapeutics. The thiol group’s ability to coordinate with transition metals such as copper and zinc has been exploited in various therapeutic contexts. For example, copper complexes have shown promise in treating neurodegenerative diseases by modulating oxidative stress and protein aggregation. The cyclopropan-1-amine moiety further enhances the compound’s ability to form stable metal complexes, potentially leading to novel metallodrugs with improved pharmacokinetic profiles.

Another emerging area of research involves the use of 1-[2-(Thiolan-2-yl)ethyl)cyclopropan-1-amine in materials science and nanotechnology. The compound’s unique structural features make it suitable for designing functional materials that can interact with biological systems at the molecular level. For instance, its ability to form self-assembled structures could be leveraged to create nanostructured platforms for drug delivery or biosensing applications. Additionally, the thiol group’s redox activity allows for applications in electrochemical sensing, where changes in thiols can be monitored as indicators of biological processes.

The synthesis of 1-[2-(Thiolan-2-yl)ethyl)cyclopropan-1-amine presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent advances in catalytic methods have made it possible to streamline these processes, reducing both cost and environmental impact. For example, transition-metal-catalyzed cross-coupling reactions have been successfully applied to construct the cyclopropane ring and introduce the thiolane moiety efficiently.

Evaluation of 1-[2-(Thiolan-2-yl)ethyl)cyclopropan-1-amine’s biological activity has revealed promising results in preclinical studies. Initial assays have demonstrated interactions with enzymes involved in inflammation and apoptosis pathways, suggesting potential therapeutic benefits in conditions such as cancer and autoimmune diseases. Further research is needed to fully elucidate its mechanism of action and optimize dosing regimens for clinical translation.

The growing interest in this compound underscores its versatility as a chemical entity with broad applicability across multiple disciplines. As synthetic methodologies continue to evolve, access to increasingly complex derivatives will become more feasible, opening new avenues for innovation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to harnessing the full potential of 1-[2-(Thiolan-2-yilethyl)cyclopropane-lamine (CAS No. 1785063–20–8) in addressing complex biological challenges.